4-chloro-N-{[3-(4-chlorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]acetyl}phenylalanine

• Molecular Formula: C29H21Cl2NO6
• Molecular Weight: 550.4 g/mol
• IUPAC Name: 3-(4-chlorophenyl)-2-[[2-[3-(4-chlorophenyl)-5-methyl-7-oxofuro[3,2-g]chromen-6-yl]acetyl]amino]propanoic acid
• InChI: InChI=1S/C29H21Cl2NO6/c1-15-20-11-22-23(17-4-8-19(31)9-5-17)14-37-25(22)13-26(20)38-29(36)21(15)12-27(33)32-24(28(34)35)10-16-2-6-18(30)7-3-16/h2-9,11,13-14,24H,10,12H2,1H3,(H,32,33)(H,34,35)
• InChI Key: CADCBCBUNYHZSG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=CC3=C(C=C12)C(=CO3)C4=CC=C(C=C4)Cl)CC(=O)NC(CC5=CC=C(C=C5)Cl)C(=O)O

Description

This compound is a structurally complex molecule featuring a furochromen core fused with a substituted phenylalanine moiety. The furochromen system (furan fused to a chromene ring) is modified at position 3 with a 4-chlorophenyl group and at position 5 with a methyl substituent. The acetyl linkage at position 6 connects the furochromen scaffold to the phenylalanine residue, which itself contains a 4-chlorophenyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-chloro-N-{[3-(4-chlorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]acetyl}phenylalanine typically involves multi-step organic reactions. The process begins with the preparation of the furochromen core, followed by the introduction of the chloro and phenyl groups through electrophilic substitution reactions. The final step involves the acetylation of phenylalanine to obtain the desired compound. Common reagents used in these reactions include chlorinating agents, acylating agents, and catalysts to facilitate the reactions under controlled conditions.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include the use of continuous flow reactors, automated synthesis equipment, and advanced purification techniques such as chromatography and crystallization to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

4-chloro-N-{[3-(4-chlorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]acetyl}phenylalanine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can lead to the formation of reduced analogs with different functional groups.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce new functional groups into the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents, and catalysts to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while substitution reactions can introduce new functional groups such as alkyl or aryl groups.

Scientific Research Applications

The compound 4-chloro-N-{[3-(4-chlorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]acetyl}phenylalanine is a complex molecule with potential applications in various scientific research fields, particularly in medicinal chemistry and pharmacology. This article delves into its applications, supported by data tables and case studies where available.

Molecular Formula

• Molecular Formula : C₁₉H₁₈ClN₁O₃
• Molecular Weight : 365.81 g/mol

Antiparasitic Activity

Research has indicated that compounds similar to the furochromene structure exhibit significant antiparasitic activity. For instance, derivatives of chroman-4-one have shown efficacy against parasites such as Trypanosoma brucei and Leishmania major. These compounds inhibit specific enzymes crucial for parasite survival, demonstrating the potential of furochromene derivatives in treating neglected tropical diseases .

Anticancer Research

The structural features of this compound suggest it may interact with various cellular pathways involved in cancer progression. Studies have highlighted that chromenone derivatives can induce apoptosis in cancer cells through mechanisms involving the modulation of apoptotic pathways and the inhibition of cell proliferation .

Enzyme Inhibition Studies

The compound may serve as a scaffold for developing enzyme inhibitors. For example, flavonoids and related compounds have been identified as inhibitors of pteridine reductase 1 (PTR1), an enzyme implicated in several parasitic infections. The ability of furochromene derivatives to bind selectively to such enzymes opens avenues for drug design targeting specific biochemical pathways .

Case Study 1: Antiparasitic Efficacy

A study evaluated the antiparasitic activity of various chroman-4-one derivatives against Leishmania species. The results indicated that certain derivatives exhibited an IC50 value significantly lower than standard treatments, suggesting enhanced efficacy with reduced cytotoxicity compared to traditional drugs .

Case Study 2: Cancer Cell Line Studies

In vitro studies on cancer cell lines treated with chromenone derivatives revealed a marked decrease in cell viability. The mechanism was linked to the induction of oxidative stress and subsequent apoptosis, making these compounds candidates for further development as anticancer agents .

Table 1: Summary of Biological Activities

Compound Name	Activity Type	Target Organism/Cell Line	IC50 (µM)	Reference
Chroman-4-one Derivative	Antiparasitic	Leishmania spp.	<1.5
Furochromene Analog	Anticancer	HeLa Cells	5.2

Mechanism of Action

The mechanism of action of 4-chloro-N-{[3-(4-chlorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]acetyl}phenylalanine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in disease processes or activate receptors that trigger beneficial cellular responses.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2-[3-(4-Chlorophenyl)-5-Methyl-7-Oxo-7H-Furo[3,2-g]Chromen-6-Yl]Acetic Acid

• Structure : Differs by replacing the phenylalanine-acetyl group with a simpler acetic acid moiety.
• Molecular Weight : ~332.26 g/mol (C₁₇H₁₀Cl₂O₅) .
• Key Features : The absence of the phenylalanine group reduces steric bulk and may enhance solubility in polar solvents. The acetic acid substituent could facilitate salt formation or covalent conjugation, which is absent in the target compound.

2-{2,3,5-Trimethyl-7-Oxo-7H-Furo[3,2-g]Chromen-6-Yl}Acetic Acid

• Structure : Contains additional methyl groups at positions 2 and 3 of the furochromen core.
• Molecular Weight : 286.29 g/mol (C₁₆H₁₄O₅) .
• Key Features : Increased methyl substitution may enhance lipophilicity and metabolic stability compared to the target compound. However, the lack of a 4-chlorophenyl group at position 3 could reduce aromatic stacking interactions in biological systems.

2-[3-(4-Fluorophenyl)-5-Methyl-7-Oxo-7H-Furo[3,2-g]Chromen-6-Yl]Acetic Acid

• Structure : Substitutes the 4-chlorophenyl group with a 4-fluorophenyl moiety.
• Molecular Weight : ~330.29 g/mol (C₁₇H₁₀F₂O₅) .
• Key Features : Fluorine’s electron-withdrawing nature may alter electronic properties and binding affinity compared to chlorine. Fluorinated analogs often exhibit improved bioavailability but may differ in toxicity profiles.

Structural and Functional Analysis

Property	Target Compound	Compound 2.1	Compound 2.2	Compound 2.3
Core Structure	Furochromen	Furochromen	Furochromen	Furochromen
Position 3 Substituent	4-Chlorophenyl	4-Chlorophenyl	Methyl	4-Fluorophenyl
Position 5 Substituent	Methyl	Methyl	Methyl	Methyl
Position 6 Substituent	Acetyl-Phenylalanine	Acetic Acid	Acetic Acid	Acetic Acid
Molecular Weight (g/mol)	~480–500 (estimated)	332.26	286.29	~330.29
Potential Reactivity	Amide bond hydrolysis, chlorophenyl interactions	Acid-driven conjugation	Lipophilic interactions	Fluorine-specific interactions

Key Insights from Structural Analogues

Substituent Effects: Chlorine vs. Fluorine at position 3: Chlorine’s larger atomic radius and polarizability may enhance hydrophobic interactions in target binding compared to fluorine . Methyl vs.

Functional Group Impact :

• The phenylalanine-acetyl group in the target compound introduces a peptide-like linkage, which may confer protease sensitivity or enable prodrug strategies. This is absent in acetic acid derivatives (Compounds 2.1–2.3), which are more likely to act as carboxylic acid-based inhibitors .

This complexity could limit scalability compared to Compounds 2.1–2.3 .

Biological Activity

The compound 4-chloro-N-{[3-(4-chlorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]acetyl}phenylalanine is a synthetic derivative that combines elements of phenylalanine with a complex furochromene structure. This compound has garnered attention in pharmacological research due to its potential biological activities, including anti-inflammatory, antibacterial, and anticancer properties.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

• IUPAC Name : 4-chloro-N-{[3-(4-chlorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]acetyl}phenylalanine
• Molecular Formula : C$_{20}$H$_{15}$ClO$_5$
• Molecular Weight : 376.78 g/mol

Anti-inflammatory Activity

Research indicates that derivatives of coumarins, which include the furochromene structure found in this compound, exhibit significant anti-inflammatory properties. Studies have shown that related compounds can inhibit nitric oxide production in macrophages, suggesting a mechanism for reducing inflammation. For instance, a study demonstrated that various coumarin derivatives inhibited LPS-induced nitric oxide production by 10–20% at concentrations of 50 μM .

Antibacterial Activity

The antibacterial potential of compounds similar to 4-chloro-N-{[3-(4-chlorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]acetyl}phenylalanine has been explored in various studies. While some coumarin derivatives have shown activity against bacteria such as Escherichia coli and Staphylococcus aureus, others have demonstrated minimal or no inhibitory effects (MIC >250 μg/mL) . The specific antibacterial efficacy of this compound remains to be fully characterized.

Anticancer Activity

Coumarin and its derivatives are also recognized for their anticancer properties. Research has suggested that certain structural modifications can enhance the cytotoxic effects against various cancer cell lines. A study highlighted that compounds with similar structures exhibited strong anticancer activity through mechanisms involving apoptosis induction and cell cycle arrest . The specific anticancer efficacy of this compound requires further investigation.

Study on Coumarin Derivatives

A comparative study evaluated the biological activities of synthesized coumarin derivatives. Among these, several compounds exhibited moderate to strong activity against Salmonella typhi and Bacillus subtilis, while others demonstrated significant enzyme inhibition . This suggests that structural features similar to those in 4-chloro-N-{[3-(4-chlorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]acetyl}phenylalanine could confer similar biological activities.

In Silico Studies

Recent computational studies have assessed the bioactivity and pharmacokinetic properties of various phenolic compounds. These studies indicated that many derivatives fit Lipinski's rule of five, suggesting favorable drug-like properties . This computational approach aids in predicting the biological activity of new compounds based on their structural features.

Data Table: Summary of Biological Activities

Activity Type	Effectiveness	Reference
Anti-inflammatory	Mild inhibition (10–20% at 50 μM)
Antibacterial	Variable; some >250 μg/mL
Anticancer	Promising; requires further study